Cas no 1871639-57-4 (2-(chlorosulfonyl)-1,3-dimethoxypropane)

• Product Name: 2-(chlorosulfonyl)-1,3-dimethoxypropane
• CAS No: 1871639-57-4
• MF: C₅H₁₁ClO₄S
• MW: 202.656440019608
• MDL: MFCD30180300
• CID: 4625974
• PubChem ID: 122163174
• Update Time: 2025-08-03

2-(chlorosulfonyl)-1,3-dimethoxypropane Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonyl chloride, 1,3-dimethoxy-
• 2-(chlorosulfonyl)-1,3-dimethoxypropane

• MDL： MFCD30180300
• Inchi： 1S/C5H11ClO4S/c1-9-3-5(4-10-2)11(6,7)8/h5H,3-4H2,1-2H3
• InChI Key： VZVKVKCMRJRKDC-UHFFFAOYSA-N
• SMILES： C(OC)C(S(Cl)(=O)=O)COC

Additional information on 2-(chlorosulfonyl)-1,3-dimethoxypropane

Introduction to 2-(chlorosulfonyl)-1,3-dimethoxypropane (CAS No. 1871639-57-4)

2-(chlorosulfonyl)-1,3-dimethoxypropane, identified by the Chemical Abstracts Service Number (CAS No.) 1871639-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif comprising a chlorosulfonyl group and dimethoxy-substituted propane backbone, exhibits remarkable reactivity and utility in synthetic chemistry. Its molecular structure, characterized by the presence of both electron-withdrawing and electron-donating groups, makes it a versatile intermediate in the development of various chemical entities.

The significance of 2-(chlorosulfonyl)-1,3-dimethoxypropane lies in its potential applications across multiple domains, particularly in medicinal chemistry and agrochemical synthesis. The chlorosulfonyl moiety is known for its strong electrophilic nature, which facilitates nucleophilic substitution reactions, enabling the construction of complex molecular architectures. Meanwhile, the dimethoxy groups enhance solubility and stability, making the compound more amenable to further functionalization. These attributes have positioned it as a valuable building block in the synthesis of pharmacologically active compounds.

In recent years, advancements in synthetic methodologies have expanded the utility of CAS No. 1871639-57-4. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are increasingly recognized for their therapeutic potential. For instance, studies have demonstrated its role in constructing sulfonamide derivatives, which are pivotal in antibiotic and anti-inflammatory drug development. The ability to introduce diverse substituents at strategic positions within the molecule allows for fine-tuning of biological activity, making 2-(chlorosulfonyl)-1,3-dimethoxypropane a cornerstone in drug discovery pipelines.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their promising pharmacokinetic profiles. Functionalized analogs have shown efficacy in preclinical studies as intermediates for kinase inhibitors and metabolic modulators. The dimethoxypropane core provides a stable scaffold that can be modified to target specific biological pathways without compromising overall bioavailability. This flexibility has made 1871639-57-4 a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the agrochemical sector has not been left behind in harnessing the potential of 2-(chlorosulfonyl)-1,3-dimethoxypropane. Its structural features allow for the synthesis of novel herbicides and fungicides with enhanced selectivity and environmental compatibility. By modifying the chlorosulfonyl group or introducing additional functional moieties, researchers have been able to create compounds that exhibit improved crop protection properties while minimizing ecological impact. Such innovations align with global efforts to develop sustainable agricultural solutions.

The synthetic versatility of CAS No 1871639-57-4 is further underscored by its application in polymer chemistry. The compound’s ability to undergo polymerization reactions has led to the development of advanced materials with tailored properties. These polymers find applications in coatings, adhesives, and specialty films, where precise control over molecular weight and architecture is essential. The incorporation of sulfonyl groups enhances thermal stability and chemical resistance, making these materials suitable for demanding industrial environments.

Recent research has also highlighted the role of 2-(chlorosulfonyl)-1,3-dimethoxypropane in catalysis. Its derivatives have been employed as ligands or catalysts in organic transformations, streamlining synthetic routes and improving yields. The chlorosulfonyl group’s ability to coordinate with transition metals has opened new avenues for asymmetric synthesis and cross-coupling reactions. Such developments underscore the compound’s importance not only as an intermediate but also as a catalyst enhancer in modern chemical synthesis.

The safety profile of 1871639-57-4 is another critical aspect that has been thoroughly investigated. While its reactive nature necessitates careful handling under controlled conditions, studies indicate that when used appropriately, it poses minimal health risks. Standard laboratory protocols ensure safe handling practices, minimizing exposure to personnel while maximizing efficiency in synthetic applications. Regulatory bodies have reviewed its use extensively, affirming its safety when integrated into established chemical processes.

In conclusion,2-(chlorosulfonyl)-1,3-dimethoxypropane (CAS No 1871639-57-4) represents a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity make it indispensable across pharmaceuticals, agrochemicals, polymer science, and catalysis. As research continues to uncover new applications and refine synthetic methodologies，this compound will undoubtedly remain at the forefront of innovation，driving advancements that benefit multiple industries worldwide.